2-bromo-N-(2-thienylmethyl)benzamide

• IUPAC Name: 2-bromo-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C12H10BrNOS/c13-11-6-2-1-5-10(11)12(15)14-8-9-4-3-7-16-9/h1-7H,8H2,(H,14,15)
• InChI Key: HVXCBKMTLDKHKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC2=CC=CS2)Br
• Molecular Formula: C12H10BrNOS
• Molecular Weight: 296.18 g/mol

Description

2-Bromo-N-(2-thienylmethyl)benzamide is a compound that likely participates in various chemical reactions due to the presence of the bromo and amide functional groups. These functional groups make it a candidate for use in organic synthesis and potentially as an intermediate in the synthesis of more complex molecules.

Synthesis Analysis

The synthesis of compounds similar to this compound often involves multi-step reactions that may include halogenation, amidation, and the use of catalysts to improve yield and selectivity. For example, compounds with similar structures have been synthesized through reactions involving isatoic anhydride, primary amines, and halogenated derivatives, yielding high product purity and efficiency (Sabbaghan & Hossaini, 2012).

Molecular Structure Analysis

The molecular structure of related bromo-substituted benzamides has been determined using techniques like X-ray diffraction, NMR, EI-MS, and FT-IR, revealing details about bond lengths, angles, and molecular conformation. These analyses provide insight into the stability and reactivity of the molecule (Polo et al., 2019).